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Compound of Interest

Compound Name:
3-Aminobenzaldehyde

hydrochloride

Cat. No.: B137676 Get Quote

Essential Safety and Handling Guide for 3-
Aminobenzaldehyde Hydrochloride
This guide provides immediate and essential safety and logistical information for the handling

of 3-Aminobenzaldehyde hydrochloride, tailored for researchers, scientists, and

professionals in drug development. It outlines necessary personal protective equipment (PPE),

detailed operational procedures, and compliant disposal methods to ensure laboratory safety

and operational integrity.

GHS Hazard Information
The following table summarizes the GHS classification for 3-Aminobenzaldehyde
hydrochloride, providing a quick reference to its potential hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b137676?utm_src=pdf-interest
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification Hazard Statement Signal Word GHS Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed
Warning

GHS07 (Exclamation

Mark)

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning

GHS07 (Exclamation

Mark)

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning

GHS07 (Exclamation

Mark)

Specific target organ

toxicity, single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
Warning

GHS07 (Exclamation

Mark)

Toxicological Data
Quantitative toxicological data for 3-Aminobenzaldehyde hydrochloride is limited. The

following data is for the free base, 3-Aminobenzaldehyde. Users should handle the

hydrochloride salt with the same, if not greater, caution.

Substance Test Species Value

3-Aminobenzaldehyde LD50 (oral) Rat 1800 mg/kg[1]

Occupational Exposure Limits (OELs) have not been established for 3-Aminobenzaldehyde
hydrochloride.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling this

compound.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use

and disposed of properly after.

Prevents skin contact which

can cause irritation.

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or overalls.

Protects the skin from

accidental splashes or spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or exposure limits

are exceeded, a full-face

respirator is necessary.

Prevents inhalation of dust or

vapors which may cause

respiratory irritation.

Operational and Disposal Plan
The following procedural workflow ensures the safe handling of 3-Aminobenzaldehyde
hydrochloride from receipt to disposal.

Operational Plan: Step-by-Step Handling
Pre-Operational Checks:

Verify Ventilation: Ensure the chemical fume hood is operational.

Inspect PPE: Check all personal protective equipment for integrity.

Review SDS: Have the Safety Data Sheet (SDS) for 3-Aminobenzaldehyde
hydrochloride readily accessible.
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Handling the Chemical:

Dispensing: Carefully dispense the required amount within the fume hood to avoid

creating dust or aerosols.

Avoid Contact: Do not breathe dust or vapors.[2] Avoid all personal contact with the

substance.

Use Non-Sparking Tools: Employ non-sparking tools to prevent ignition.[2]

Post-Handling Procedures:

Hygiene: Thoroughly wash hands and any exposed skin with soap and water after

handling and before eating, drinking, or smoking.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Disposal Plan: Step-by-Step Procedures
Waste Collection:

Collect waste 3-Aminobenzaldehyde hydrochloride and any contaminated materials in

a suitable, labeled, and closed container.

Disposal Method:

The material should be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.

Do not discharge into sewer systems or contaminate water, foodstuffs, or animal feed.

Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) and can be offered for recycling or

reconditioning.

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://enamine.enamine.net/pub/msds?code=EN300-7459488&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-7459488&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-7459488&&senderid=0&&lang=en
https://www.benchchem.com/product/b137676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow and Safety Relationships
The following diagram illustrates the logical flow of operations for safely handling 3-
Aminobenzaldehyde hydrochloride, emphasizing the relationship between procedural steps

and safety measures.
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Safe Handling Workflow for 3-Aminobenzaldehyde Hydrochloride

Preparation
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Caption: Workflow for handling 3-Aminobenzaldehyde hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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